N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-benzyl-N-(6-methyl-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C23H20N2O3S2/c1-16-12-13-19-20(14-16)29-23(24-19)25(15-17-8-4-3-5-9-17)22(26)18-10-6-7-11-21(18)30(2,27)28/h3-14H,15H2,1-2H3
• InChI Key: GIOXDOAFAGYDDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=C3)C(=O)C4=CC=CC=C4S(=O)(=O)C
• Molecular Formula: C23H20N2O3S2
• Molecular Weight: 436.6 g/mol

Description

N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as BMTB, is a chemical compound that has been studied for its potential applications in scientific research. BMTB is a benzamide derivative that has been shown to have promising effects on various biological pathways, including ion channels and neurotransmitter release. In

Scientific Research Applications

Theoretical and Synthetic Applications

• Computational Calculations and Molecular Docking : A study by Fahim and Ismael (2021) explored the antimalarial activity of sulfonamide derivatives, including those related to N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, using computational calculations and molecular docking. This research highlighted the potential of these compounds in COVID-19 drug development due to their binding affinity against SARS-CoV-2 main protease and Spike Glycoprotein (Fahim & Ismael, 2021).

• Microwave-Mediated Synthesis : Darweesh et al. (2016) reported on the microwave-assisted synthesis of benzothiazole- and benzimidazole-based heterocycles, demonstrating the versatility of N-substituted benzamides in constructing diverse heterocyclic frameworks. This approach underscores the synthetic utility of such compounds in rapid and efficient chemical synthesis (Darweesh et al., 2016).

Biological and Pharmacological Activities

• Anticancer Properties : Ravinaik et al. (2021) designed and synthesized a series of N-substituted benzamides demonstrating significant anticancer activities against various cancer cell lines. This study highlights the therapeutic potential of such compounds in oncology (Ravinaik et al., 2021).

• Cardiac Electrophysiological Activity : Research by Morgan et al. (1990) and subsequent studies have shown that certain N-substituted benzamides exhibit class III antiarrhythmic activity. These compounds offer a basis for developing new treatments for arrhythmias, showcasing the cardiovascular implications of N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide derivatives (Morgan et al., 1990).

• Antimicrobial and Antifungal Action : Sych et al. (2019) synthesized sulfonyl-substituted nitrogen-containing heterocycles with notable antimicrobial and antifungal properties. These findings suggest the potential of N-benzyl-N-(6-methylbenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide derivatives in addressing microbial infections (Sych et al., 2019).